Cas no 16910-33-1 (Ergost-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-)

• Product Name: Ergost-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
• CAS No: 16910-33-1
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 174465
• PubChem ID: 23258269
• Update Time: 2025-04-19

Ergost-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Chemical and Physical Properties

Names and Identifiers

• Ergost-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
• 24,28-dihydroobtusifoliol
• (3beta,4alpha,5alpha,14xi)-4,14-dimethylergost-8-en-3-ol
• Ergost-8-en-3-ol, 4,14-dimethyl-, (3beta,4alpha,5alpha)-
• Dihydroobtusifoliol
• 4a,14a-dimethyl-5a-ergosta-8-en-3b-ol
• (3S,4S,5S,10S,13R,14R,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-4,10,13,14-tetramethyl-1,2,3,4,5,6,7,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
• 16910-33-1

• Inchi： 1S/C30H52O/c1-19(2)20(3)9-10-21(4)23-13-17-30(8)26-12-11-24-22(5)27(31)15-16-28(24,6)25(26)14-18-29(23,30)7/h19-24,27,31H,9-18H2,1-8H3/t20-,21+,22-,23+,24-,27-,28-,29+,30-/m0/s1
• InChI Key： TVOLMEISVFEEJU-AJGJEUHPSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H]([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](C)C(C)C)CC[C@]21C

Computed Properties

• Exact Mass: 428.402
• Monoisotopic Mass: 428.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 9.2

Experimental Properties

• Density: 0.97
• Boiling Point: 500.7°Cat760mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.519

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives